Cas no 828923-46-2 (1H-Isoindolium, 2,2-diethyl-2,3-dihydro-4-(hydroxymethyl)-, chloride)

1H-Isoindolium, 2,2-diethyl-2,3-dihydro-4-(hydroxymethyl)-, chloride structure
828923-46-2 structure
Product Name:1H-Isoindolium, 2,2-diethyl-2,3-dihydro-4-(hydroxymethyl)-, chloride
CAS No:828923-46-2
MF:C13H20ClNO
MW:241.757002830505
CID:680721
PubChem ID:71416768
Update Time:2025-04-19

1H-Isoindolium, 2,2-diethyl-2,3-dihydro-4-(hydroxymethyl)-, chloride Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindolium, 2,2-diethyl-2,3-dihydro-4-(hydroxymethyl)-, chloride
    • (2,2-diethyl-1,3-dihydroisoindol-2-ium-4-yl)methanol,chloride
    • 828923-46-2
    • 2,2-Diethyl-4-(hydroxymethyl)-2,3-dihydro-1H-isoindol-2-ium chloride
    • DTXSID30836132
    • Inchi: 1S/C13H20NO.ClH/c1-3-14(4-2)8-11-6-5-7-12(10-15)13(11)9-14;/h5-7,15H,3-4,8-10H2,1-2H3;1H/q+1;/p-1
    • InChI Key: HIUZMALSBFOGKK-UHFFFAOYSA-M
    • SMILES: [Cl-].OCC1=CC=CC2=C1C[N+](CC)(CC)C2

Computed Properties

  • Exact Mass: 241.1233420g/mol
  • Monoisotopic Mass: 241.1233420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų
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